Cas no 2001873-03-4 (2-(4,4-difluorocyclohexyl)propanoic acid)

• Product Name: 2-(4,4-difluorocyclohexyl)propanoic acid
• CAS No: 2001873-03-4
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 5302489
• PubChem ID: 21016272
• Update Time: 2026-03-10

2-(4,4-difluorocyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)propanoic acid
• Cyclohexaneacetic acid, 4,4-difluoro-α-methyl-

• Inchi： 1S/C9H14F2O2/c1-6(8(12)13)7-2-4-9(10,11)5-3-7/h6-7H,2-5H2,1H3,(H,12,13)
• InChI Key： USXTVXJALWOBMF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1CCC(F)(F)CC1)C

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides